Cas no 1934468-59-3 (1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1934468-59-3
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 5982163
• PubChem ID: 130729767
• Update Time: 2025-06-11

1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde
• 1934468-59-3
• EN300-1620077
• 1-[(5-chlorothiophen-3-yl)methyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H9ClOS/c10-8-3-7(5-12-8)4-9(6-11)1-2-9/h3,5-6H,1-2,4H2
• InChI Key： MCVZRQAOGYIQPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 200.0062638g/mol
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934468-59-3)

The compound 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934468-59-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This aldehyde derivative, characterized by its cyclopropane core and chlorothiophene moiety, represents a promising building block for the synthesis of more complex molecules. Researchers are particularly interested in its reactivity profile, which allows for diverse chemical transformations, making it a valuable intermediate in drug discovery programs.

One of the key reasons for the growing interest in 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde is its potential role in addressing current challenges in medicinal chemistry. The presence of both the cyclopropyl group and the thiophene ring in its structure offers interesting possibilities for modulating biological activity. These structural elements are frequently sought after in modern drug design, as they can influence the pharmacokinetic properties of potential drug candidates. The chlorine substituent further enhances the molecule's versatility, allowing for additional derivatization through cross-coupling reactions.

From an industrial perspective, the synthesis and applications of 1934468-59-3 have become topics of considerable discussion in scientific forums. Many researchers are investigating efficient synthetic routes to this compound, with particular focus on green chemistry approaches that minimize environmental impact. This aligns well with current trends in chemical manufacturing that emphasize sustainability and reduced waste generation. The compound's stability under various conditions makes it particularly attractive for scale-up processes, addressing a common pain point in industrial chemistry.

The analytical characterization of 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde presents several interesting aspects that have been explored in recent publications. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure. These studies confirm the planar nature of the thiophene ring and the distinct spatial arrangement of the cyclopropane moiety, features that contribute to the compound's unique electronic properties. Such detailed structural information is crucial for researchers attempting to utilize this molecule in their work.

In the context of current research trends, 1934468-59-3 has emerged as a subject of interest in computational chemistry studies. Molecular modeling and docking simulations have been performed to predict its potential interactions with various biological targets. These in silico approaches, combined with the growing availability of artificial intelligence tools in chemical research, have opened new avenues for exploring the compound's applications without extensive laboratory experimentation. This aligns with the increasing demand for predictive methods in chemical research and development.

The safety profile and handling considerations for 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde have been thoroughly documented in available safety data sheets. While not classified as hazardous under normal handling conditions, standard laboratory precautions are recommended when working with this chemical. Its stability under various storage conditions has made it a practical choice for many research laboratories, addressing common concerns about compound degradation over time.

Looking toward future applications, researchers are particularly excited about the potential of 1934468-59-3 in the development of novel materials. Its unique combination of aromatic and alicyclic components suggests possible uses in organic electronics or as a precursor for functional materials. The compound's ability to participate in various condensation and addition reactions makes it a versatile starting point for creating more complex architectures with tailored properties.

Commercial availability of 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde has increased in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels suitable for different applications. This availability has facilitated broader investigation of its properties and potential uses, contributing to a more comprehensive understanding of its capabilities.

Patent literature reveals an increasing number of applications mentioning 1934468-59-3, particularly in the pharmaceutical sector. While specific therapeutic applications remain proprietary in many cases, this trend indicates the compound's perceived value in drug development pipelines. The strategic incorporation of both thiophene and cyclopropane moieties in drug design is well documented, and this compound provides a convenient entry point for such molecular architectures.

In conclusion, 1-(5-chlorothiophen-3-yl)methylcyclopropane-1-carbaldehyde represents an important addition to the toolbox of synthetic chemists working in various fields. Its combination of structural features, synthetic accessibility, and potential for diverse applications ensures its continued relevance in chemical research. As investigation into this compound progresses, we can anticipate new discoveries regarding its properties and utilities that will further enhance its value to the scientific community.